3-bromo-2,4-dimethylaniline hydrochloride
Overview
Description
3-bromo-2,4-dimethylaniline hydrochloride is a useful research compound. Its molecular formula is C8H11BrClN and its molecular weight is 236.5. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-2,4-dimethylaniline hydrochloride involves the bromination of 2,4-dimethylaniline followed by the formation of the hydrochloride salt.", "Starting Materials": [ "2,4-dimethylaniline", "Bromine", "Hydrochloric acid", "Sodium hydroxide", "Ice" ], "Reaction": [ "Step 1: Dissolve 2,4-dimethylaniline in glacial acetic acid.", "Step 2: Slowly add bromine to the solution while stirring at room temperature until a yellow color persists.", "Step 3: Cool the reaction mixture in an ice bath and add sodium hydroxide solution to neutralize the excess bromine.", "Step 4: Extract the product with ether and wash with water.", "Step 5: Dry the organic layer with anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to obtain 3-bromo-2,4-dimethylaniline.", "Step 7: Dissolve the product in hydrochloric acid and cool the solution in an ice bath.", "Step 8: Collect the precipitated hydrochloride salt by filtration and wash with ice-cold water.", "Step 9: Dry the product under vacuum to obtain 3-bromo-2,4-dimethylaniline hydrochloride." ] } | |
CAS No. |
2742657-43-6 |
Molecular Formula |
C8H11BrClN |
Molecular Weight |
236.5 |
Purity |
95 |
Origin of Product |
United States |
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